Cas no 147808-40-0 (1,3-Difluoro-5-iodo-2-nitrobenzene)

1,3-Difluoro-5-iodo-2-nitrobenzene is a halogenated nitroaromatic compound with a molecular formula of C6H2F2INO2. This chemical is characterized by its distinct substitution pattern, featuring fluorine, iodine, and nitro functional groups on a benzene ring, which imparts unique reactivity and utility in synthetic chemistry. The presence of both electron-withdrawing (nitro and fluorine) and heavy halogen (iodine) groups makes it a valuable intermediate in cross-coupling reactions, such as Suzuki or Sonogashira couplings, as well as in nucleophilic aromatic substitutions. Its high purity and stability under standard conditions ensure consistent performance in pharmaceutical and agrochemical synthesis. The compound's structural features also facilitate further functionalization, offering versatility in the design of complex organic molecules.
1,3-Difluoro-5-iodo-2-nitrobenzene structure
147808-40-0 structure
Product Name:1,3-Difluoro-5-iodo-2-nitrobenzene
CAS No:147808-40-0
MF:C6H2F2INO2
MW:284.986860752106
CID:1029256
PubChem ID:53414189
Update Time:2025-05-27

1,3-Difluoro-5-iodo-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Difluoro-5-iodo-2-nitrobenzene
    • 4-IODO-2,6-DIFLUORONITROBENZENE
    • 2,6-Difluoro-4-iodonitrobenzene
    • DTXSID80696768
    • 147808-40-0
    • A937455
    • Inchi: 1S/C6H2F2INO2/c7-4-1-3(9)2-5(8)6(4)10(11)12/h1-2H
    • InChI Key: DVGVIIQPATYUHN-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=C(C=1)F)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 284.90983g/mol
  • Monoisotopic Mass: 284.90983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.8Ų

1,3-Difluoro-5-iodo-2-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A140929-1g
1,3-Difluoro-5-iodo-2-nitrobenzene
147808-40-0 97%
1g
$165.0 2024-04-23
Crysdot LLC
CD12140417-5g
1,3-Difluoro-5-iodo-2-nitrobenzene
147808-40-0 97%
5g
$628 2024-07-23
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.